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Compound of Interest

Compound Name: (Boc)2-15NH

CAS No.: 137052-25-6

Cat. No.: B556018

Get Quote

Executive Summary
Di-tert-butyl iminodicarboxylate-15N, commonly abbreviated as (Boc)₂-¹⁵NH, is a specialized

reagent used to introduce isotopically labeled nitrogen into organic scaffolds. It serves as a

superior "Gabriel Synthesis surrogate," allowing for the direct conversion of alcohols or alkyl

halides into primary amines under mild conditions.

Unlike traditional nitrogen sources (azides, phthalimides), (Boc)₂-¹⁵NH offers a unique dual

advantage:

Chemical Efficiency: It eliminates the harsh hydrazine deprotection steps required by

phthalimides.

Analytical Power: The ¹⁵N label (spin ½) enables high-resolution NMR structural studies (¹H-

¹⁵N HSQC) and precise mass spectrometry quantification without altering the

physicochemical properties of the target molecule.

Part 1: Chemical Identity & Mechanistic Utility
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The "Trojan Horse" Architecture
(Boc)₂-¹⁵NH is effectively a "masked" ammonia equivalent. The nitrogen atom is flanked by two

tert-butoxycarbonyl (Boc) groups.[1]

Lipophilicity: The two Boc groups render the molecule highly soluble in organic solvents

(THF, DCM, Toluene), unlike inorganic ¹⁵N sources (e.g., ¹⁵NH₄Cl).

Acidity (pKa Modulation): The electron-withdrawing nature of the two carbonyls lowers the

pKa of the N-H proton to approximately 8–9. This is the critical feature that makes it

compatible with Mitsunobu conditions, which generally require nucleophiles with a pKa < 11.

The Core Reaction: 15N-Mitsunobu
The primary application of (Boc)₂-¹⁵NH is the stereospecific conversion of primary and

secondary alcohols into ¹⁵N-labeled amines. This reaction proceeds with Walden inversion

(complete inversion of stereochemistry).

Mechanism:

Activation: Triphenylphosphine (PPh₃) reacts with a dialkyl azodicarboxylate (e.g., DIAD or

DEAD) to form a betaine intermediate.[2]

Protonation: The betaine deprotonates (Boc)₂-¹⁵NH.

Oxy-Phosphonium Formation: The alcohol attacks the phosphorus, creating a strong leaving

group (alkoxyphosphonium salt).

Nucleophilic Attack: The deprotonated (Boc)₂-¹⁵N⁻ attacks the carbon bearing the activated

oxygen, displacing the phosphine oxide and forming the C-N bond.

Part 2: Visualization of Workflows
Diagram 1: The 15N-Mitsunobu Reaction Cycle
This diagram illustrates the mechanistic flow, highlighting the inversion of configuration and the

incorporation of the ¹⁵N label.
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Caption: Mechanistic pathway of (Boc)₂-¹⁵NH in Mitsunobu reaction, showing activation, SN2

inversion, and final deprotection.

Part 3: Experimental Protocols
Protocol A: Synthesis of 15N-Labeled Primary Amines
(Mitsunobu)
Objective: Convert a chiral secondary alcohol to a chiral primary ¹⁵N-amine with inversion of

configuration.

Reagents Table
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Reagent Equiv. Role Notes

Substrate (Alcohol) 1.0 Starting Material

Must be dry

(azeotrope with

toluene if necessary).

(Boc)₂-¹⁵NH 1.1 - 1.2 ¹⁵N Nucleophile

The limiting reagent in

cost; use slight excess

of alcohol if label is

cheap, but usually

label is expensive.

Triphenylphosphine

(PPh₃)
1.5 Activator

Polymer-bound PPh₃

can simplify

purification.

DIAD or DEAD 1.5 Azo-reagent

DIAD is preferred

(more stable, liquid).

Add slowly.

Solvent (THF) - Medium
Critical: Must be

anhydrous.

Step-by-Step Methodology
Preparation: Flame-dry a round-bottom flask under Argon/Nitrogen.

Dissolution: Dissolve the Alcohol (1.0 equiv), (Boc)₂-¹⁵NH (1.1 equiv), and PPh₃ (1.5 equiv) in

anhydrous THF (0.1 M concentration relative to alcohol).

Cooling: Cool the mixture to 0°C in an ice bath. Rationale: Low temperature suppresses the

formation of hydrazide byproducts.

Addition: Add DIAD (1.5 equiv) dropwise via syringe over 15–20 minutes. The solution will

turn yellow/orange.

Reaction: Allow the reaction to warm to room temperature and stir for 4–12 hours. Monitor by

TLC (visualize with ninhydrin or PMA; (Boc)₂-¹⁵NH spots may not stain intensely, monitor

consumption of alcohol).
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Workup: Concentrate the solvent. Triturate with cold diethyl ether/hexane to precipitate

Triphenylphosphine oxide (TPPO). Filter and purify the filtrate via silica gel chromatography.

Deprotection: Dissolve the purified Boc-protected intermediate in DCM. Add TFA (20% v/v) or

4M HCl in Dioxane. Stir 1–2 hours. Evaporate volatiles to yield the ¹⁵N-amine salt.

Protocol B: Self-Validating Quality Control
Trustworthiness Rule: Do not assume the reaction worked. Verify.

¹H-NMR (Protected): Look for the disappearance of the alcohol methine proton and the

appearance of the Boc singlet (~1.5 ppm, 18H).

¹H-NMR (Deprotected): The diagnostic signal is the ¹⁵N-H coupling.

In a standard ¹H NMR, the amine protons (R-¹⁵NH₃⁺) will appear as a doublet (or widely

split signal) rather than a singlet/broad hump, due to the large one-bond coupling constant

(

).

Mass Spectrometry: The product should show an [M+1] peak that is exactly 1 Dalton higher

than the non-labeled standard.

Part 4: Applications in NMR & Drug Discovery[3]
The true value of (Boc)₂-¹⁵NH lies in the downstream analytics.

1H-15N HSQC (Heteronuclear Single Quantum
Coherence)
For small molecule drugs binding to proteins, or for peptide mapping:

Spectral Simplification: ¹⁵N is low natural abundance (0.37%). By enriching your molecule to

>98% ¹⁵N, you eliminate background noise.

Binding Studies: When the ¹⁵N-labeled drug binds to a target, the chemical shift of the ¹⁵N

(and attached ¹H) changes significantly. This allows for mapping the binding site or
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determining

via titration.

Diagram 2: The Analytical Workflow
From synthesis to structural validation.
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Caption: Workflow for generating and validating 15N-labeled compounds for analytical use.

Part 5: Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

No Conversion
Steric hindrance or wet

solvent.

Dry THF over sieves. If

substrate is tertiary or highly

hindered secondary,

Mitsunobu will fail.

Hydrazide Formation
DIAD reacting with (Boc)₂NH

directly.

Ensure pKa match. Add DIAD

slowly at 0°C. Do not premix

DIAD and (Boc)₂NH without

PPh₃.

Incomplete Deprotection Acid too weak.

(Boc)₂N-R is stable. Use

TFA/DCM (1:1) or 4M

HCl/Dioxane. Monitor by MS.

[3]

Low Yield TPPO removal issues.

TPPO can co-elute. Use a

polymer-bound phosphine or

perform a saponification

workup if the product is stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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